Cas no 102625-29-6 (2-Benzyl-1H-imidazole-4-carboxylic Acid)

• Product Name: 2-Benzyl-1H-imidazole-4-carboxylic Acid
• CAS No: 102625-29-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1096731
• PubChem ID: 13684511
• Update Time: 2025-06-08

2-Benzyl-1H-imidazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(phenylmethyl)-1H-Imidazole-5-carboxylic acid
• DB-163797
• 102625-29-6
• AKOS011535286
• SCHEMBL948656
• 2-benzyl-1H-imidazole-5-carboxylic acid
• 2-Benzyl-1H-imidazole-4-carboxylic Acid

• Inchi： 1S/C11H10N2O2/c14-11(15)9-7-12-10(13-9)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,12,13)(H,14,15)
• InChI Key： KXIYCFCVBMFSEH-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(CC2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 202.074228g/mol
• Monoisotopic Mass: 202.074228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 202.21g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 2-Benzyl-1H-imidazole-4-carboxylic Acid

2-Benzyl-1H-imidazole-4-carboxylic Acid: A Comprehensive Overview

2-Benzyl-1H-imidazole-4-carboxylic acid (CAS No. 102625-29-6) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development, catalysis, and advanced materials. The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, is a key structural feature of this molecule, contributing to its versatile reactivity and biological activity.

The synthesis of 2-Benzyl-1H-imidazole-4-carboxylic acid involves a series of well-established organic reactions. Typically, the imidazole ring is formed through the condensation of an amine with a ketone or aldehyde under specific conditions. The benzyl group attached to the imidazole ring adds steric bulk and aromatic stability, while the carboxylic acid group introduces acidity and potential for further functionalization. Recent studies have explored novel synthetic routes that enhance the efficiency and scalability of this synthesis, making it more accessible for large-scale production.

One of the most promising applications of 2-Benzyl-1H-imidazole-4-carboxylic acid lies in its use as a building block for drug discovery. The compound's ability to act as a ligand in metalloenzyme inhibition has been extensively studied. For instance, researchers have reported its potential as an inhibitor of certain proteases and kinases, which are key targets in cancer therapy. The carboxylic acid group plays a crucial role in these interactions, facilitating hydrogen bonding with the active sites of enzymes.

In addition to its biological applications, 2-Benzyl-1H-imidazole-4-carboxylic acid has shown promise in catalysis. The imidazole ring's ability to coordinate with metal ions makes it an effective ligand for transition metal catalysts. Recent advancements have demonstrated its utility in asymmetric catalysis, where it facilitates enantioselective reactions that are critical for the production of chiral pharmaceuticals. This application underscores the compound's versatility and importance in modern chemical synthesis.

The physical properties of 2-Benzyl-1H-imidazole-4-carboxylic acid are also worth noting. Its melting point, solubility, and stability under various conditions have been characterized in detail. These properties are essential for determining its suitability in different chemical processes and formulations. For example, its high solubility in polar solvents makes it ideal for use in aqueous-based reactions or formulations.

Recent research has also focused on the environmental impact of 2-Benzyl-1H-imidazole-4-carboxylic acid and its derivatives. Studies have been conducted to assess their biodegradability and toxicity levels, ensuring that their use aligns with sustainable chemical practices. These findings have contributed to the development of greener synthetic methods and applications that minimize environmental harm.

In conclusion, 2-Benzyl-1H-imidazole-4-carboxylic acid (CAS No. 102625-29-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool in drug discovery, catalysis, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing modern chemistry and technology.